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Compound of Interest

Compound Name: Benazolin-potassium
CAS No.: 67338-65-2

Cat. No.: B1260083

Get Quote

Benazolin-potassium is the potassium salt formulation of benazolin, a post-emergence

systemic herbicide belonging to the benzothiazolinone chemical class[1]. While the free acid
form of benazolin (CAS 3813-05-6) is the biologically active moiety, it is the potassium salt that
is most frequently utilized in commercial formulations due to its superior physicochemical
properties[2].

Table 1: Chemical Nomenclature & ldentifiers

Parameter Value

potassium 2-(4-chloro-2-oxo-1,3-benzothiazol-3-
IUPAC Name
yl)acetate

Benazolin potassium salt, Benazolin-

Common Synonyms )
potassium[ISO], 67338-65-2

CAS Registry Number 67338-65-2
Molecular Formula C9H5CIKNO3S
Molar Mass 281.76 g/mol

Canonical SMILES

clcc(c2c(cl)sc(=0)n2CC(=0)[O-])CL[K+]

© 2026 BenchChem. All rights reserved.

1/9 Tech Support


https://www.benchchem.com/product/b1260083#bc-rfq
https://www.benchchem.com/product/b1260083/docs?utm_src=pdf-body#chemical-nomenclature-structural-identity
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Use_of_Benazolin_Ethyl_in_Controlling_Broad_Leaved_Weeds_in_Oilseed_Rape.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23703973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Formulation Causality: The Potassium Salt
Advantage

In chemical development, the choice of salt form is never arbitrary. Benazolin in its free acid
form exhibits low aqueous solubility, severely limiting its efficacy as a foliar spray[3]. By
neutralizing the carboxylic acid moiety with potassium hydroxide, the resulting benazolin-
potassium salt achieves a highly hydrophilic profile[2].

The Causality: This chemical modification is critical because it allows for the creation of Soluble
Concentrates (SL). When applied to plant foliage, the dissolved potassium salt remains in
solution longer on the leaf surface, preventing premature crystallization. This facilitates superior
cuticular penetration and subsequent rapid translocation through the plant's vascular system
(both phloem and xylem), ensuring the active ingredient reaches the apical meristems where it
exerts its herbicidal effect[4].

Mechanism of Action: Synthetic Auxin Mimicry

Benazolin-potassium functions as a synthetic auxin (Group O / Group 4 herbicide), mimicking
the natural plant hormone indole-3-acetic acid (IAA)[5].

Upon entering the plant cell, the potassium salt dissociates, releasing the active benazolin
anion. This anion binds to the TIR1/AFB family of auxin receptors. The binding stabilizes the
interaction between the TIR1/AFB receptor and Aux/IAA repressor proteins. This structural
stabilization triggers the ubiquitination of the Aux/IAA proteins by the SCF E3 ubiquitin ligase
complex, marking them for rapid destruction by the 26S proteasome. The degradation of these
repressors unleashes Auxin Response Factors (ARFs), leading to a massive, unregulated
transcription of auxin-responsive genes. This hyper-stimulation causes lethal cellular
elongation, epinasty, vascular tissue rupture, and ultimately, plant death[3].
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Fig 1. Auxin-mimicry signaling disruption pathway induced by benazolin.
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Environmental Fate & Microbial Metabolism

In soil and aqueous environments, benazolin is subject to microbial degradation, preventing
long-term bioaccumulation. Strains such as Methyloversatilis sp. cd-1 have been identified as
key drivers of this biodegradation process[6]. The metabolic pathway typically initiates with the
cleavage of the acetate side chain, followed by the enzymatic opening of the benzothiazoline
ring. This ring-opening is a critical detoxification step, ultimately leading to the mineralization of
the compound into harmless inorganic constituents[6].

Analytical Characterization: LC-MS/MS
Quantification Protocol

To ensure regulatory compliance and monitor environmental persistence, precise quantification
of benazolin-potassium is required. A robust Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) workflow coupled with Solid Phase Extraction (SPE) is the gold
standard for this analysis[7].

Step-by-Step Methodology

o Matrix Extraction: Weigh 10.0 g of the homogenized sample (soil or plant tissue) into a 50
mL centrifuge tube. Add 10 mL of 1% acetic acid in acetonitrile.

o Causality: The acidic environment (pH < pKa of benazolin) ensures the target analyte
remains protonated (in its free acid form), suppressing ionization and maximizing its
partitioning into the organic solvent during extraction.

e Phase Separation (QUEChERS): Add 4.0 g anhydrous MgS0O4 and 1.0 g NaCl. Shake
vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

o Causality: MgSO4 drives an exothermic dehydration of the organic phase, while NaCl
induces a salting-out effect, forcing the benazolin into the upper acetonitrile layer.

o SPE Clean-Up: Transfer the supernatant to an Oasis HLB (Hydrophilic-Lipophilic Balance)
SPE cartridge pre-conditioned with methanol and water. Wash with 5% methanol in water
and elute with 100% methanol.
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o Causality: The polymeric sorbent retains benazolin via hydrophobic interactions while
polar matrix interferents (like humic acids) are washed away. This is a self-validating step
to prevent isobaric interferences and ion suppression in the MS source[7].

e LC-MS/MS Quantification: Inject 5 pL of the eluate onto a C18 reversed-phase column. Use
a mobile phase of 5 mM ammonium acetate (A) and methanol (B). Detect using Electrospray
lonization in negative mode (ESI-).

o Causality: Ammonium acetate acts as a volatile buffer that stabilizes the pH of the mobile
phase, actively promoting the formation of the deprotonated molecular ion [M-H]- at m/z
241.9 in the ESI source[6].
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Fig 2. Step-by-step LC-MS/MS analytical workflow for benazolin-potassium quantification.

Table 2: Mass Spectrometry (ESI-) MRM Transitions
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Parameter Value Causality / Rationale

Deprotonation of the carboxylic

Precursor lon (m/z) 241.93 [M-H]- _ _
acid group in ESI- mode.
Quantifier lon: Formed via the
neutral loss of CO2 (44 Da).
Product lon 1 (m/z) 197.96

Highly abundant and stable for

accurate integration[6].

Qualifier lon: Used to verify

peak purity. A consistent ratio
Product lon 2 (m/z) 169.98 between 197.96 and 169.98

validates the absence of co-

eluting interferences|6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e 2. Benazolin-potassium | CO9H5CIKNO3S | CID 23703973 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.researchgate.net/figure/A-mass-spectrum-of-benazolin-ethyl-and-its-metabolites-produced-during-benazolin-ethyl_fig3_46289274
https://www.researchgate.net/figure/A-mass-spectrum-of-benazolin-ethyl-and-its-metabolites-produced-during-benazolin-ethyl_fig3_46289274
https://www.benchchem.com/product/b1260083/docs?utm_src=pdf-body#chemical-nomenclature-structural-identity
https://www.benchchem.com/product/b1260083?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Use_of_Benazolin_Ethyl_in_Controlling_Broad_Leaved_Weeds_in_Oilseed_Rape.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23703973
https://pubchem.ncbi.nlm.nih.gov/compound/23703973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 3. Benazolin (Ref: RD 7693) [sitem.herts.ac.uk]

e 4. Environmental Implication of Herbicide Use - PMC [pmc.ncbi.nim.nih.gov]
e 5. Benazolin-ethyl [sitem.herts.ac.uk]

e 6. researchgate.net [researchgate.net]

e 7.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Chemical Nomenclature & Structural Identity].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260083/docs#chemical-nomenclature-structural-
identity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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